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Compound of Interest

Compound Name: Isoliquiritin Apioside

Cat. No.: B183306 Get Quote

This in-depth technical guide provides a comprehensive overview of Isoliquiritin Apioside, a

natural flavonoid glycoside, for researchers, scientists, and drug development professionals.

Chemical Structure and Properties
Isoliquiritin Apioside, also known as Neolicuroside, is a chalcone glycoside found in the roots

of Glycyrrhiza uralensis (licorice).[1] Its structure consists of an isoliquiritigenin backbone linked

to a β-D-apiofuranosyl-(1→2)-β-D-glucopyranosyl moiety.
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Property Value Source

IUPAC Name
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yl]oxyphenyl]-1-(2,4-
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[2]

CAS Number 120926-46-7 [2]

Molecular Formula C26H30O13 [2][3]

Molecular Weight 550.51 g/mol [3]
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Table 2: Physicochemical Properties of Isoliquiritin Apioside
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Property Value Source

Appearance Yellow to orange powder [4][5]

Solubility

Soluble in DMSO, Methanol,

Ethanol, Acetone, Chloroform,

Dichloromethane, Ethyl

Acetate. Slightly soluble in

water.

[3][4][5][6]

Storage
Store at -20°C, protected from

light.
[3][4][6]

Purity >98% (commercially available) [7]

Boiling Point (Predicted) 901.0 ± 65.0 °C [4][5]

Density (Predicted) 1.63 g/cm³ [4][5]

pKa (Predicted) 7.46 ± 0.35 [4][5]

Biological Activities and Signaling Pathways
Isoliquiritin Apioside exhibits a range of biological activities, including anti-cancer, anti-

inflammatory, and antioxidant effects. It has been shown to modulate key signaling pathways

involved in cellular processes like proliferation, angiogenesis, and metastasis.

Anti-Cancer Activity
Isoliquiritin Apioside has demonstrated potential as an anti-cancer agent by suppressing the

invasiveness and angiogenesis of cancer cells.[6] This is achieved, in part, through the

inhibition of matrix metalloproteinases (MMPs), particularly MMP-9.

Phorbol-12-myristate-13-acetate (PMA), a potent tumor promoter, induces the expression and

activity of MMP-9, which plays a crucial role in the degradation of the extracellular matrix, a key

step in cancer cell invasion and metastasis. Isoliquiritin Apioside has been shown to

significantly decrease PMA-induced MMP-9 activity.[6] This inhibitory effect is mediated through

the suppression of the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B

(NF-κB) signaling pathways.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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